Cas no 102583-99-3 (Pyridinium,1-methyl-3-[(phenylmethoxy)carbonyl]-, iodide (1:1))

• Product Name: Pyridinium,1-methyl-3-[(phenylmethoxy)carbonyl]-, iodide (1:1)
• CAS No: 102583-99-3
• MF: C₁₄H₁₄INO₂
• MW: 355.170936107636
• CID: 165425
• PubChem ID: 14267934
• Update Time: 2025-04-19

Pyridinium,1-methyl-3-[(phenylmethoxy)carbonyl]-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Pyridinium,1-methyl-3-[(phenylmethoxy)carbonyl]-, iodide (1:1)
• benzyl 1-methylpyridin-1-ium-3-carboxylate,iodide
• 1-Methyl-3-carbobenzoxy pyridinium iodide
• 3-benzyloxycarbonyl-1-methyl-pyridinium, iodide
• 3-Benzyloxycarbonyl-1-methyl-pyridinium, Jodid
• AGN-PC-000VRH
• LS-132338
• Pyridinium, 1-methyl-3-[(phenylmethoxy)carbonyl]-, iodide
• Pyridinium, 3-carboxy-1-methyl-, iodide, benzyl ester
• 3-[(Benzyloxy)carbonyl]-1-methylpyridin-1-ium iodide
• DTXSID00907782
• 102583-99-3

• Inchi： 1S/C14H14NO2.HI/c1-15-9-5-8-13(10-15)14(16)17-11-12-6-3-2-4-7-12;/h2-10H,11H2,1H3;1H/q+1;/p-1
• InChI Key： AUGNNABUQPESHK-UHFFFAOYSA-M
• SMILES： [I-].O(C(C1=CC=C[N+](C)=C1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 355.00693g/mol
• Monoisotopic Mass: 355.00693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 355.17g/mol
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.18000
• LogP: -1.12790